![molecular formula C23H25F3N2OS B564546 (E/Z)-Flupentixol-d4 Dihydrochloride CAS No. 1246833-30-6](/img/no-structure.png)
(E/Z)-Flupentixol-d4 Dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Flupentixol, also known as flupenthixol, is a typical antipsychotic drug of the thioxanthene class . It is used to treat schizophrenia and depression . Flupentixol exists in two geometric isomers, the trans (E) and pharmacologically active cis (Z) forms . It is an antagonist of both D1 and D2 dopamine receptors .
Molecular Structure Analysis
The molecular formula of Flupentixol-d4 Dihydrochloride is C23H23D4Cl2F3N2OS . The molecular weight is 438.55 for the base molecule and 511.46 for the dihydrochloride form . The structure includes a thiophene ring with a piperazine side chain .Scientific Research Applications
Membrane Interactions
(E/Z)-Flupentixol-d4 Dihydrochloride (FLU), a thioxanthene drug, shows significant interactions with phospholipid membranes. This interaction is studied to understand the drug's molecular-level mechanism in treating schizophrenia, anxiety, and depressive disorders. The research indicates that FLU incorporates into phospholipid membranes, potentially modifying membrane-associated receptors and transport proteins. This modification could be the basis of its clinical efficiency (Yonar & Sunnetcioglu, 2016).
Pharmacokinetic Evaluation
A study aimed to enhance the bioavailability of FLU through a fast-dissolving oral film formulation. This novel formulation sought to optimize its therapeutic effect, especially for treating depression with anxiety. The film was evaluated for various physical and pharmacokinetic parameters, showing increased convenience and compliance for different patient groups (Abdelbary, Bendas, Ramadan, & Mostafa, 2014).
Spectrofluorimetric Method for Estimation
A simple, cost-effective spectrofluorimetric method was developed for estimating FLU in tablet form. This method, based on a reaction between the drug and a specific reagent, allows for accurate and sensitive determination of FLU, contributing to quality control in pharmaceutical applications (Mostafa, Derayea, Nagy, & Omar, 2018).
Analytical Methods for Quantification
Research has also been conducted to develop analytical methods for the quantification of FLU in combined dosage forms and plasma. A chromatographic method was proposed to accurately measure FLU alongside other drugs, proving vital for therapeutic drug monitoring and research (Sellappan & Devakumar, 2021).
Nuclear Magnetic Resonance Spectroscopy
Nuclear magnetic resonance spectroscopy has been employed to measure the concentrations of FLU isomers in human serum. This method provides a non-invasive way to analyze drug concentrations in patients, aiding in dose optimization and treatment effectiveness (Talebpour, Haghgoo, & Shamsipur, 2003).
Mechanism of Action
Target of Action
(E/Z)-Flupentixol-d4 Dihydrochloride, commonly known as Flupentixol, is an antipsychotic drug of the thioxanthene group . It primarily targets both D1 and D2 dopamine receptors . Dopamine receptors play a crucial role in the nervous system, influencing a variety of behaviors such as reward, motivation, and motor control.
Mode of Action
It is known that the antipsychotic actions are mainly thought to arise from the active stereoisomer, cis(z)-flupentixol, acting as an antagonist at both dopamine d1 and d2 receptors with equal affinities . By blocking these receptors, Flupentixol inhibits the overactivity of dopamine, which is often observed in schizophrenia.
Pharmacokinetics
It is 99% bound to plasma proteins . Flupentixol is metabolized in the liver via sulfoxidation, dealkylation, and glucuronidation to form pharmacologically inactive metabolites . Flupentixol decanoate, the active ingredient in the intramuscular formulation, is hydrolyzed to Flupentixol . The pharmacokinetic properties of Flupentixol, including its absorption, distribution, metabolism, and excretion (ADME), influence its bioavailability and therapeutic efficacy.
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of (E/Z)-Flupentixol-d4 Dihydrochloride involves the conversion of starting materials into the final product through a series of chemical reactions.", "Starting Materials": [ "4-(3-chloropropyl)-1,1-dimethylpiperazin-1-ium-4-yl 4-fluorobenzoate", "4,4-dimethyl-4-(3-chloropropyl)piperidine", "Potassium tert-butoxide", "D2O", "Hydrochloric acid", "Water", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Acetic acid", "Sodium chloride" ], "Reaction": [ "Step 1: The starting material 4-(3-chloropropyl)-1,1-dimethylpiperazin-1-ium-4-yl 4-fluorobenzoate is reacted with 4,4-dimethyl-4-(3-chloropropyl)piperidine in the presence of potassium tert-butoxide in D2O to form (E/Z)-Flupentixol-d4.", "Step 2: The (E/Z)-Flupentixol-d4 is then treated with hydrochloric acid to form (E/Z)-Flupentixol-d4 Dihydrochloride.", "Step 3: The product is then purified by extraction with ethyl acetate and washing with water, followed by evaporation of the organic layer.", "Step 4: The crude product is dissolved in methanol and treated with acetic acid to form a salt.", "Step 5: The salt is then filtered and washed with water, followed by drying under vacuum to obtain the final product (E/Z)-Flupentixol-d4 Dihydrochloride as a white solid with a melting point of 242-244°C." ] } | |
CAS No. |
1246833-30-6 |
Molecular Formula |
C23H25F3N2OS |
Molecular Weight |
438.546 |
IUPAC Name |
1,1,2,2-tetradeuterio-2-[4-[(3Z)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol |
InChI |
InChI=1S/C23H25F3N2OS/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29/h1-2,4-8,16,29H,3,9-15H2/b18-5-/i14D2,15D2 |
InChI Key |
NJMYODHXAKYRHW-VASCPITCSA-N |
SMILES |
C1CN(CCN1CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO |
Synonyms |
4-[3-[2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene]propyl]-1-piperazineethanol-d4 Dihydrochloride; Emergil-d4; FX 703-d4; Metamin-d4; Siplarol-d4; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.